Cas no 2306260-97-7 (7-methyl-5-oxaspiro[3.4]octan-7-ol)

• Product Name: 7-methyl-5-oxaspiro[3.4]octan-7-ol
• CAS No: 2306260-97-7
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 5269112
• Update Time: 2026-03-09

7-methyl-5-oxaspiro[3.4]octan-7-ol Chemical and Physical Properties

Names and Identifiers

• 5-Oxaspiro[3.4]octan-7-ol, 7-methyl-
• 7-methyl-5-oxaspiro[3.4]octan-7-ol

• Inchi： 1S/C8H14O2/c1-7(9)5-8(10-6-7)3-2-4-8/h9H,2-6H2,1H3
• InChI Key： NHMMMYZUFRYVAT-UHFFFAOYSA-N
• SMILES： C1C2(CC(C)(O)CO2)CC1

Additional information on 7-methyl-5-oxaspiro[3.4]octan-7-ol

Comprehensive Overview of 7-methyl-5-oxaspiro[3.4]octan-7-ol (CAS No. 2306260-97-7): Properties, Applications, and Industry Insights

The chemical compound 7-methyl-5-oxaspiro[3.4]octan-7-ol (CAS No. 2306260-97-7) is a spirocyclic ether-alcohol with a unique molecular structure. Its spiro[3.4]octane backbone, combined with a methyl substituent and hydroxyl functional group, makes it a versatile intermediate in organic synthesis. Researchers and industries are increasingly interested in this compound due to its potential applications in pharmaceuticals, fragrance formulations, and specialty chemicals.

One of the most searched questions about 7-methyl-5-oxaspiro[3.4]octan-7-ol is its synthetic route and industrial-scale production. The compound can be synthesized via ring-closing metathesis or acid-catalyzed cyclization of precursor molecules. Its stereochemistry and regioselectivity are critical factors influencing its reactivity, a topic frequently discussed in organic chemistry forums and patent literature.

In the context of green chemistry, a trending topic in 2024, 7-methyl-5-oxaspiro[3.4]octan-7-ol has garnered attention for its potential as a bio-based solvent. Unlike traditional volatile organic compounds (VOCs), this spirocyclic derivative exhibits lower toxicity and improved biodegradability, aligning with the EPA’s Safer Choice Program guidelines. Companies exploring sustainable alternatives often inquire about its physicochemical properties, such as its boiling point (≈210°C) and logP value (1.8), which determine its environmental footprint.

The pharmaceutical industry has shown keen interest in CAS 2306260-97-7 as a chiral building block for drug discovery. Its rigid spirocyclic framework is valuable for designing GPCR-targeting molecules and CNS-active compounds, addressing popular search queries like "spirocyclic drugs in clinical trials". Recent studies highlight its utility in proteolysis-targeting chimeras (PROTACs), a breakthrough technology in targeted protein degradation therapies.

From an analytical chemistry perspective, 7-methyl-5-oxaspiro[3.4]octan-7-ol is characterized by distinct NMR peaks (¹H NMR: δ 1.2–1.4 ppm for methyl protons) and mass spectrometry fragmentation patterns (m/z 142 [M+H]⁺). These spectral features are crucial for quality control in manufacturing, a recurring theme in QC/QA discussions among chemists.

Market analysts note growing demand for CAS 2306260-97-7 in flavor & fragrance applications. Its woody-amber odor profile makes it suitable for niche perfumery, coinciding with the rising trend of sustainable luxury scents. Patent databases reveal its use in long-lasting fragrance accords, often paired with iso E Super or ambroxide derivatives.

In material science, the compound’s spirocyclic rigidity contributes to polymer thermal stability, a hot topic in high-performance plastics research. Its incorporation into epoxy resins or polycarbonate analogs improves glass transition temperatures (T_g), addressing industry needs for heat-resistant coatings.

Regulatory aspects of 7-methyl-5-oxaspiro[3.4]octan-7-ol are frequently searched in REACH compliance contexts. As of 2024, it is not listed in SVHC candidate lists, but its GHS classification (H315-H319 for skin/eye irritation) requires proper handling protocols. Safety data sheets emphasize PPE requirements during large-scale processing.

The compound’s crystallography data (space group P2₁/c) and hydrogen-bonding networks are subjects of academic interest, particularly in crystal engineering studies. Computational chemists utilize its structure for molecular docking simulations, correlating with searches for "spirocyclic conformation analysis".

Future research directions for CAS 2306260-97-7 may explore its catalytic applications, such as in asymmetric hydrogenation or as a ligand scaffold. With the fine chemical market projected to grow at 5.8% CAGR (2024–2030), this spirocyclic alcohol represents an emerging high-value intermediate with multidisciplinary relevance.